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Compound of Interest

Compound Name: 2-Chloroethyl isocyanate

Cat. No.: B104239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Chloroethyl isocyanate (CEI), a reactive

chemical intermediate with significant applications in medicinal chemistry and materials

science. This document outlines its chemical and physical properties, experimental protocols

for its synthesis and handling, and its role in biological pathways, particularly relevant to drug

development.

Core Properties of 2-Chloroethyl Isocyanate
2-Chloroethyl isocyanate is a colorless liquid characterized by its high reactivity, attributed to

the presence of both an isocyanate group and a chloroethyl moiety.[1] This dual functionality

makes it a versatile reagent in organic synthesis.

Quantitative Data Summary
The key physicochemical properties of 2-Chloroethyl isocyanate are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Weight 105.52 g/mol [2][3][4]

Molecular Formula C₃H₄ClNO [3][4]

CAS Number 1943-83-5 [2][4]

Appearance Clear, colorless liquid [3]

Boiling Point 135 °C at 760 mmHg [3][5]

Density 1.237 g/mL at 25 °C [3][6]

Flash Point 56 °C (132.8 °F) [3][5]

Refractive Index n20/D 1.447 [6]

Solubility
Reacts with water. Soluble in

many organic solvents.
[3]

Applications in Drug Development and Synthesis
2-Chloroethyl isocyanate serves as a critical building block in the synthesis of various

pharmaceutical compounds, most notably in the development of chemotherapeutic agents.[1]

[7] Its utility stems from its ability to introduce the reactive 2-chloroethyl group into a target

molecule.

Key applications include:

Anticancer Agents: It is a key intermediate in the synthesis of nitrosourea-based antitumor

drugs like Lomustine (CCNU) and other potential anti-cancer agents.[6][8][9]

Chemical Synthesis: The compound is widely used as a reagent to synthesize a range of

organic molecules, including carbamates and ureas, which are prevalent in medicinal

chemistry.[1][8] For instance, it is used to prepare functionalized aminobenzoboroxoles and

other heterocyclic compounds with antiproliferative activity.[10]

Advanced Materials: In materials science, it can be used to synthesize specialized

polyurethanes and polyureas, imparting unique properties to these polymers.[11]
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Experimental Protocols
The following sections provide detailed methodologies for the synthesis and safe handling of 2-
Chloroethyl isocyanate. These protocols are intended for use by trained professionals in a

controlled laboratory setting.

General Synthesis Protocol
A common method for the synthesis of 2-Chloroethyl isocyanate involves the Curtius

rearrangement of a corresponding acyl azide. The following is a general procedure:

Reaction: R-COOH → R-CON₃ → R-NCO

Materials:

3-(Chloromethyl)propanoic acid (or similar carboxylic acid precursor)

Toluene (anhydrous)

Triethylamine (Et₃N)

Diphenylphosphoryl azide (DPPA)

Hexane

Procedure:

Suspend the starting carboxylic acid (1.0 equivalent) in anhydrous toluene under an inert

atmosphere (e.g., nitrogen or argon).

Add triethylamine (1.2 equivalents) to the suspension.

Slowly add diphenylphosphoryl azide (1.1 equivalents) to the reaction mixture.

Stir the mixture at room temperature for approximately 15 minutes.

Heat the reaction mixture to 80 °C for 1 hour, during which the evolution of nitrogen gas will

be observed as the acyl azide rearranges to the isocyanate.
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After the reaction is complete, remove the toluene under reduced pressure.

Extract the resulting isocyanate from the residue by stirring with hexane (e.g., 10 mL/mmol of

starting acid). Collect the supernatant.

Repeat the hexane extraction twice more to ensure complete recovery.

Combine the hexane extracts and evaporate the solvent to yield the crude 2-Chloroethyl
isocyanate, which can be used for subsequent steps without further purification.[2]

Safe Handling and Storage Protocol
2-Chloroethyl isocyanate is a hazardous substance and requires strict safety measures. It is

flammable, toxic if swallowed, in contact with skin, or inhaled, and can cause severe skin and

eye irritation, as well as respiratory sensitization.[4][5][12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[13]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing to prevent skin exposure.[13]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[13][14] If ventilation is inadequate, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors is necessary.[13]

Handling Procedures:

Ground and bond all containers and transfer equipment to prevent static discharge.[13][14]

Use only non-sparking tools.[14]

Avoid all personal contact, including inhalation of vapors.[14][15]

Do not eat, drink, or smoke in the handling area.[14]
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Keep the compound away from incompatible materials such as water, acids, strong bases,

alcohols, and amines.[5][6]

Storage:

Store in a cool, dry, well-ventilated area away from sources of ignition.[3][13]

Keep containers tightly closed and protected from moisture.[3][13] Recommended storage is

under refrigeration.[5]

Store in an area designated for flammable and corrosive liquids.[5]

Spill and Emergency Procedures:

Minor Spills: Remove all ignition sources. Absorb the spill with an inert, non-combustible

material like vermiculite or sand.[13][14] Collect the residue in a sealed container for

hazardous waste disposal.

Major Spills: Evacuate the area and move upwind.[14] Alert emergency services.[14] Wear

full-body protective clothing and a self-contained breathing apparatus (SCBA).[14] Prevent

the spill from entering drains or waterways.[14]

Biological Mechanism of Action
2-Chloroethyl isocyanate and related compounds, particularly the nitrosoureas derived from

it, exert their cytotoxic effects through multiple mechanisms. One key pathway involves the

inhibition of critical cellular enzymes and the depletion of intracellular antioxidants.

Inhibition of Glutathione Reductase
2-Chloroethyl isocyanate can act as an inhibitor of glutathione reductase (GR), an enzyme

essential for maintaining the reduced glutathione (GSH) pool within the cell. GSH is a primary

antioxidant that protects cells from oxidative damage. The inhibition of GR by isocyanates,

coupled with their direct reaction with GSH, leads to a significant depletion of intracellular GSH

stores.[10] This depletion enhances cellular vulnerability to oxidative stress and contributes to

the cytotoxic effects of drugs derived from this compound.

Below is a diagram illustrating the proposed mechanism of action.
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Mechanism of 2-Chloroethyl Isocyanate (CEI) Induced Cellular Stress
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General Workflow for Synthesis Using 2-Chloroethyl Isocyanate

Start: Prepare
Reactants & Glassware

Step 1: Synthesis Reaction
(e.g., Carbamate formation)

- Inert Atmosphere
- Controlled Temperature

Step 2: Reaction Quenching
(If necessary)

Step 3: Liquid-Liquid Extraction
- Separate product from

  aqueous phase

Step 4: Dry Organic Layer
(e.g., with Na₂SO₄ or MgSO₄)

Step 5: Filtration
- Remove drying agent

Step 6: Solvent Evaporation
- Rotary Evaporator

Step 7: Product Purification
- Column Chromatography

- Recrystallization

Step 8: Product Analysis
- NMR, MS, IR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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